Cas no 1824298-76-1 (2-Amino-3-tert-butyl-5-fluoro-benzoic acid)

• Product Name: 2-Amino-3-tert-butyl-5-fluoro-benzoic acid
• CAS No: 1824298-76-1
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• MDL: MFCD18285089
• CID: 4771925
• Update Time: 2026-02-26

2-Amino-3-tert-butyl-5-fluoro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-tert-butyl-5-fluoro-benzoic acid
• SB34580

• MDL： MFCD18285089
• Inchi： 1S/C11H14FNO2/c1-11(2,3)8-5-6(12)4-7(9(8)13)10(14)15/h4-5H,13H2,1-3H3,(H,14,15)
• InChI Key： GVXDJZLPLHUNNF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C(=C(C=1)C(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-3-tert-butyl-5-fluoro-benzoic acid

Research Brief on 2-Amino-3-tert-butyl-5-fluoro-benzoic Acid (CAS: 1824298-76-1): Recent Advances and Applications

2-Amino-3-tert-butyl-5-fluoro-benzoic acid (CAS: 1824298-76-1) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential clinical relevance.

One of the most notable advancements in the study of 2-Amino-3-tert-butyl-5-fluoro-benzoic acid is its incorporation into the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for specific tyrosine kinases involved in cancer progression. The fluorine substitution at the 5-position and the tert-butyl group at the 3-position were found to enhance binding selectivity and metabolic stability, making it a promising scaffold for oncology drug development. Molecular docking simulations further supported these findings, revealing favorable interactions with the ATP-binding pockets of target kinases.

In addition to its applications in oncology, recent research has investigated the anti-inflammatory properties of 2-Amino-3-tert-butyl-5-fluoro-benzoic acid. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The mechanism of action appears to involve modulation of the NF-κB signaling pathway, suggesting potential utility in the treatment of chronic inflammatory diseases. These findings were corroborated by in vivo experiments showing reduced inflammation in murine models of rheumatoid arthritis.

The synthetic accessibility of 2-Amino-3-tert-butyl-5-fluoro-benzoic acid has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. The new protocol employs a Pd-catalyzed fluorination step, which offers superior regioselectivity compared to traditional methods. This advancement is particularly relevant for industrial-scale production, addressing previous challenges associated with the compound's commercial availability.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-3-tert-butyl-5-fluoro-benzoic acid-based therapeutics. Pharmacokinetic studies indicate that while the compound demonstrates favorable tissue distribution, its oral bioavailability may require further optimization through prodrug strategies or formulation improvements. Ongoing research is exploring these avenues, with preliminary data suggesting that ester prodrugs of the carboxylic acid functionality could enhance absorption while maintaining the desired pharmacological activity.

In conclusion, 2-Amino-3-tert-butyl-5-fluoro-benzoic acid (CAS: 1824298-76-1) represents a versatile chemical scaffold with demonstrated potential in multiple therapeutic areas. Recent studies have expanded our understanding of its biological activities and synthetic applications, paving the way for future drug discovery efforts. As research continues to elucidate its structure-activity relationships and optimize its drug-like properties, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.